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Compound of Interest

Compound Name:
1-(3-Chloropropyl)-4-

methylpiperazine

Cat. No.: B054460 Get Quote

This document provides a concise technical overview of the fundamental molecular properties

of 1-(3-Chloropropyl)-4-methylpiperazine, a chemical intermediate relevant to researchers

and professionals in pharmaceutical development and organic synthesis.

Core Molecular Data
The essential physicochemical properties of 1-(3-Chloropropyl)-4-methylpiperazine are its

molecular formula and molecular weight. These values are fundamental for stoichiometric

calculations in synthesis, analytical characterization, and formulation development.

Property Value

Molecular Formula C₈H₁₇ClN₂

Molecular Weight 176.69 g/mol

Logical Relationship of Molecular Properties
The identity of a chemical compound establishes a direct and immutable relationship with its

molecular formula and weight. The specific arrangement of atoms in 1-(3-Chloropropyl)-4-
methylpiperazine defines its formula, from which the molecular weight is calculated. This

relationship is visualized below.
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1-(3-Chloropropyl)-4-methylpiperazine

Molecular Formula:
C₈H₁₇ClN₂

Defines

Molecular Weight:
176.69 g/mol

Corresponds to
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Core properties of 1-(3-Chloropropyl)-4-methylpiperazine.

Methodology for Property Determination
The molecular formula and weight of a compound like 1-(3-Chloropropyl)-4-methylpiperazine
are not determined through a single experiment but are confirmed and calculated based on its

verified chemical structure.

Experimental Protocol Overview:

Structural Elucidation: The precise arrangement of atoms and connectivity is first

determined. This is typically achieved through a combination of analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to identify

the chemical environment of hydrogen and carbon atoms, respectively, confirming the

carbon skeleton and the placement of substituents.

Mass Spectrometry (MS): This technique is used to determine the mass-to-charge ratio of

the molecule. High-resolution mass spectrometry (HRMS) can provide a highly accurate

molecular weight, which helps in deducing the elemental composition and confirming the

molecular formula.

Infrared (IR) Spectroscopy: Used to identify the presence of specific functional groups

within the molecule.

Formula and Weight Calculation:
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Molecular Formula: Once the exact number of carbon, hydrogen, chlorine, and nitrogen

atoms is confirmed from the structural data (e.g., from HRMS and NMR integration), the

molecular formula is established as C₈H₁₇ClN₂.

Molecular Weight (Molar Mass): The molecular weight is a calculated value. It is derived

by summing the standard atomic weights of all atoms present in the empirical formula. The

calculation is based on the values established by the International Union of Pure and

Applied Chemistry (IUPAC).

This systematic approach ensures high confidence in the reported molecular formula and

weight, which are critical for all subsequent research and development activities.

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 1-(3-
Chloropropyl)-4-methylpiperazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054460#1-3-chloropropyl-4-methylpiperazine-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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